Cas no 740806-64-8 (4-bromo-1-chloro-2-(methylsulfanyl)benzene)

• Product Name: 4-bromo-1-chloro-2-(methylsulfanyl)benzene
• CAS No: 740806-64-8
• MF: C₇H₆BrClS
• MW: 237.544538974762
• MDL: MFCD22488922
• CID: 1764107
• PubChem ID: 59492288
• Update Time: 2025-08-05

4-bromo-1-chloro-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-chloro-2-(methylthio)-
• 4-bromo-1-chloro-2-(methylsulfanyl)benzene
• DTXSID401283259
• 740806-64-8
• ZHRFLIJIKULVLC-UHFFFAOYSA-N
• 4-bromo-1-chloro-2-methylsulfanylbenzene
• CS-0192514
• (5-bromo-2-chlorophenyl)(methyl)sulfane
• 4-Bromo-1-chloro-2-(methylthio)benzene
• MFCD22488922
• SCHEMBL2874105
• E92305
• EN300-3559111

• MDL： MFCD22488922
• Inchi： 1S/C7H6BrClS/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
• InChI Key： ZHRFLIJIKULVLC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)SC)Cl

Computed Properties

• Exact Mass: 235.90621g/mol
• Monoisotopic Mass: 235.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-bromo-1-chloro-2-(methylsulfanyl)benzene

Introduction to 4-bromo-1-chloro-2-(methylsulfanyl)benzene (CAS No. 740806-64-8)

4-bromo-1-chloro-2-(methylsulfanyl)benzene, identified by its Chemical Abstracts Service (CAS) number 740806-64-8, is a versatile aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This heterocyclic aromatic derivative features a benzene ring substituted with bromine, chlorine, and a methylsulfanyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 4-bromo-1-chloro-2-(methylsulfanyl)benzene imparts unique electronic and steric properties that make it particularly useful in medicinal chemistry. The presence of both halogen atoms (bromine and chlorine) enhances its reactivity in various cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing biaryl frameworks, which are common motifs in many bioactive compounds.

In recent years, 4-bromo-1-chloro-2-(methylsulfanyl)benzene has been explored as a precursor in the development of novel therapeutic agents. Its derivatives have shown promise in inhibiting specific enzymatic targets associated with inflammatory and infectious diseases. For instance, studies have demonstrated its utility in generating sulfonamide-based compounds that exhibit potent anti-inflammatory properties by modulating cytokine production pathways.

The methylsulfanyl group in the molecule contributes to its solubility and metabolic stability, making it an attractive scaffold for drug design. Researchers have leveraged this property to develop prodrugs that release active pharmaceutical ingredients (APIs) under physiological conditions. Such formulations are particularly beneficial for improving bioavailability and reducing side effects.

Moreover, 4-bromo-1-chloro-2-(methylsulfanyl)benzene has found applications in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. Its ability to form stable radicals and conjugated systems makes it a candidate for developing advanced electronic materials with enhanced charge transport properties.

Recent advancements in computational chemistry have further highlighted the potential of 4-bromo-1-chloro-2-(methylsulfanyl)benzene as a building block. Molecular modeling studies indicate that its derivatives can be engineered to target specific binding pockets in proteins, offering new avenues for rational drug design. These studies underscore the importance of understanding the molecular interactions between 4-bromo-1-chloro-2-(methylsulfanyl)benzene and biological targets to optimize pharmacological efficacy.

The synthesis of 4-bromo-1-chloro-2-(methylsulfanyl)benzene typically involves halogenation reactions on a pre-functionalized benzene ring. Modern synthetic methodologies emphasize green chemistry principles, utilizing catalytic processes that minimize waste and improve yield. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high selectivity and efficiency in constructing the desired substitution pattern.

In conclusion, 4-bromo-1-chloro-2-(methylsulfanyl)benzene (CAS No. 740806-64-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new functionalities and applications, this compound is poised to play an even greater role in advancing scientific innovation.